molecular formula C15H10ClNOS B8597068 3-Chloro-2-phenyl-1,5-benzothiazepin-4(5H)-one CAS No. 56718-56-0

3-Chloro-2-phenyl-1,5-benzothiazepin-4(5H)-one

Cat. No.: B8597068
CAS No.: 56718-56-0
M. Wt: 287.8 g/mol
InChI Key: BSNBPENXQQPSSD-UHFFFAOYSA-N
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Description

3-Chloro-2-phenyl-1,5-benzothiazepin-4(5H)-one is a useful research compound. Its molecular formula is C15H10ClNOS and its molecular weight is 287.8 g/mol. The purity is usually 95%.
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Properties

CAS No.

56718-56-0

Molecular Formula

C15H10ClNOS

Molecular Weight

287.8 g/mol

IUPAC Name

3-chloro-2-phenyl-5H-1,5-benzothiazepin-4-one

InChI

InChI=1S/C15H10ClNOS/c16-13-14(10-6-2-1-3-7-10)19-12-9-5-4-8-11(12)17-15(13)18/h1-9H,(H,17,18)

InChI Key

BSNBPENXQQPSSD-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=C(C(=O)NC3=CC=CC=C3S2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,3-Dihydro-2-phenyl-1,5-benzothiazepin-4(5H)-one (25.5 grams, 0.1 mole) is stirred in 250 ml of dimethylformamide. To the stirred solution is added a solution of N-chlorosuccinimide (27 grams, 0.2 mole) in 100 ml of dimethylformamide. The mixture is stirred at 105°-110°C for 5 hours, followed by cooling. The cooled solution is poured into 1.8 liters of cold water and a solid precipitates. The crude product (28 grams) has a melting point of 238°-240°C. The crude product is crystallized from a mixture of 30 ml hot dimethylformamide and 90 ml acetonitrile yielding 26.2 grams of the title compound, melting point 241°-243°C.
Quantity
25.5 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
27 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Two
Name
Quantity
1.8 L
Type
reactant
Reaction Step Three

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